3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamide

• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 3-[4-hydroxy-1-(2-phenylethyl)piperidin-3-yl]-N-phenylpropanamide
• InChI: InChI=1S/C22H28N2O2/c25-21-14-16-24(15-13-18-7-3-1-4-8-18)17-19(21)11-12-22(26)23-20-9-5-2-6-10-20/h1-10,19,21,25H,11-17H2,(H,23,26)
• InChI Key: BIVKWBDREYMZMR-UHFFFAOYSA-N
• SMILES: C1CN(CC(C1O)CCC(=O)NC2=CC=CC=C2)CCC3=CC=CC=C3

Description

3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamide, also known as hydroxybupropion, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a metabolite of bupropion, an antidepressant drug that is commonly used to treat depression and smoking cessation. Hydroxybupropion has been found to possess unique pharmacological properties that make it a promising candidate for various scientific research applications.

Mechanism of Action

Further research is needed to fully understand the mechanism of action of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion.
3. Neurodegenerative diseases: Hydroxybupropion has been found to possess neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases.
4. Drug development: Hydroxybupropion can be used as a starting point for the development of new drugs with improved pharmacological properties.

Advantages and Limitations for Lab Experiments

Hydroxybupropion has several advantages and limitations for lab experiments. Some of the advantages include:
1. Availability: Hydroxybupropion is readily available for use in lab experiments.
2. Pharmacological properties: Hydroxybupropion possesses unique pharmacological properties that make it a promising candidate for various scientific research applications.
Some of the limitations of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion for lab experiments include:
1. Limited research: There is limited research on the effects of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion, which makes it difficult to draw definitive conclusions.
2. Cost: Hydroxybupropion can be expensive, which may limit its use in lab experiments.

Future Directions

There are several future directions for the scientific research of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion. Some of the future directions include:
1. Clinical trials: More clinical trials are needed to determine the efficacy and safety of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion for various therapeutic applications.
2.

Synthesis Methods

Hydroxybupropion can be synthesized through the metabolism of bupropion in the liver. Bupropion is metabolized by the cytochrome P450 enzyme system, which converts it into several metabolites, including 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion. The synthesis of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion can also be achieved through chemical synthesis methods, which involve the reaction of bupropion with various reagents.

Scientific Research Applications

Hydroxybupropion has been the subject of various scientific research studies due to its potential therapeutic applications. Some of the scientific research applications of 3-[4-hydroxy-1-(2-phenylethyl)-3-piperidinyl]-N-phenylpropanamidepion include:
1. Antidepressant: Hydroxybupropion has been found to possess antidepressant properties, which make it a potential candidate for the treatment of depression.
2. Smoking cessation: Hydroxybupropion has been found to be effective in helping smokers quit smoking.
3. Neuroprotection: Hydroxybupropion has been found to possess neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases.